Cas no 1375172-30-7 (3-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-1-2-(trifluoromethyl)phenylurea)

• Product Name: 3-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-1-2-(trifluoromethyl)phenylurea
• CAS No: 1375172-30-7
• MF: C₁₃H₁₇F₃N₂O₂S
• MW: 322.346492528915
• CID: 5977258
• PubChem ID: 71787253
• Update Time: 2025-10-18

3-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-1-2-(trifluoromethyl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-1-2-(trifluoromethyl)phenylurea
• 1375172-30-7
• Z1241741453
• AKOS024536065
• F6186-0488
• 3-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]-1-[2-(trifluoromethyl)phenyl]urea
• VU0534925-1
• 1-(2-hydroxy-2-methyl-3-(methylthio)propyl)-3-(2-(trifluoromethyl)phenyl)urea
• 1-(2-hydroxy-2-methyl-3-methylsulfanylpropyl)-3-[2-(trifluoromethyl)phenyl]urea

• Inchi： 1S/C13H17F3N2O2S/c1-12(20,8-21-2)7-17-11(19)18-10-6-4-3-5-9(10)13(14,15)16/h3-6,20H,7-8H2,1-2H3,(H2,17,18,19)
• InChI Key： JWNBCOUMXCTTCO-UHFFFAOYSA-N
• SMILES： S(C)CC(C)(CNC(NC1C=CC=CC=1C(F)(F)F)=O)O

Computed Properties

• Exact Mass: 322.09628345g/mol
• Monoisotopic Mass: 322.09628345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 86.7Ų

Additional information on 3-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-1-2-(trifluoromethyl)phenylurea

Introduction to 3-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-1-2-(trifluoromethyl)phenylurea (CAS No. 1375172-30-7)

3-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-1-2-(trifluoromethyl)phenylurea, identified by its CAS number 1375172-30-7, is a specialized chemical compound that has garnered attention in the field of pharmaceutical research and development. This compound belongs to the class of urea derivatives, which are widely recognized for their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a trifluoromethyl group and a methylsulfanyl substituent, contribute to its unique chemical properties and make it a subject of interest for further investigation.

The trifluoromethyl group, a key structural element in this compound, is known for its ability to enhance metabolic stability and binding affinity in drug molecules. This characteristic has been extensively studied in the development of small-molecule inhibitors and therapeutic agents. In contrast, the methylsulfanyl moiety introduces a polar nature to the molecule, which can influence its solubility and interaction with biological targets. The combination of these functional groups makes 3-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-1-2-(trifluoromethyl)phenylurea a promising candidate for further exploration in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that urea derivatives can exhibit potent effects on various biological pathways, including enzyme inhibition and receptor binding. The specific arrangement of atoms in 3-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-1-2-(trifluoromethyl)phenylurea suggests potential interactions with proteins involved in inflammatory responses and signal transduction. These interactions could be leveraged to develop novel therapeutic strategies for treating chronic diseases.

In the realm of medicinal chemistry, the synthesis of novel scaffolds is crucial for overcoming drug resistance and improving treatment outcomes. The structural complexity of 3-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-1-2-(trifluoromethyl)phenylurea presents an opportunity to explore new chemical space. Researchers have employed various synthetic methodologies to modify this core structure, leading to a series of analogs with enhanced pharmacological properties. For instance, modifications at the hydroxy and methylsulfanyl positions have been shown to modulate the compound's bioavailability and target specificity.

The pharmacokinetic profile of 3-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-1-2-(trifluoromethyl)phenylurea is another area of interest. Preliminary studies indicate that this compound exhibits favorable solubility characteristics, which are essential for oral administration. Additionally, its metabolic stability suggests a longer half-life, potentially reducing the frequency of dosing required for therapeutic efficacy. These attributes are critical considerations in drug development, as they can significantly impact patient compliance and treatment costs.

One of the most exciting aspects of working with compounds like 3-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-1-2-(trifluoromethyl)phenylurea is the opportunity to contribute to translational research. By bridging the gap between laboratory discoveries and clinical applications, scientists can accelerate the development of new medicines. The compound's potential as an intermediate in drug synthesis has already sparked collaborations between academic institutions and pharmaceutical companies. These partnerships are essential for validating initial findings and moving promising candidates into preclinical testing.

The role of trifluoromethylation in medicinal chemistry cannot be overstated. This functional group has been incorporated into countless drug candidates due to its ability to improve pharmacokinetic properties and enhance binding affinity. In the case of 3-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-1-2-(trifluoromethyl)phenylurea, the strategic placement of this group optimizes its interaction with biological targets while maintaining structural integrity. This balance is crucial for developing compounds that are both effective and safe.

As research continues to evolve, new tools and techniques are becoming available to aid in the discovery and optimization of bioactive molecules. High-throughput screening (HTS), for example, allows researchers to rapidly test thousands of compounds for activity against specific biological targets. The integration of HTS with advanced computational methods has revolutionized drug discovery by enabling faster identification of lead compounds. 3-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-1 - 1 - 1 - 1 - 1 - 1 -